Cas no 1261795-97-4 (4-Fluoro-3-(3-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine)

• Product Name: 4-Fluoro-3-(3-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine
• CAS No: 1261795-97-4
• MF: C₁₃H₆F₇NO
• MW: 325.181667804718
• CID: 4924385
• Update Time: 2025-07-22

4-Fluoro-3-(3-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3-(3-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C13H6F7NO/c14-9-4-5-21-11(12(15,16)17)10(9)7-2-1-3-8(6-7)22-13(18,19)20/h1-6H
• InChI Key： PLZVFGLVHRSYHS-UHFFFAOYSA-N
• SMILES： FC1C=CN=C(C(F)(F)F)C=1C1C=CC=C(C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 370
• XLogP3: 4.7
• Topological Polar Surface Area: 22.1

Additional information on 4-Fluoro-3-(3-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine

Introduction to 4-Fluoro-3-(3-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine (CAS No: 1261795-97-4)

4-Fluoro-3-(3-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine, identified by its CAS number 1261795-97-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of multiple fluorine atoms and functional groups such as trifluoromethoxy and fluoro substituents imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The< strong>fluoro and< strong>trifluoromethoxy groups are particularly noteworthy due to their ability to modulate the pharmacokinetic and pharmacodynamic profiles of drug candidates. Fluorine atoms, being highly electronegative, can influence metabolic stability, lipophilicity, and binding affinity to biological targets. In contrast, the< strong>trifluoromethoxy group introduces additional electronic bulk and can serve as a hydrogen bond acceptor, enhancing interactions with biological receptors. These features make< strong>4-Fluoro-3-(3-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine an attractive building block for medicinal chemists seeking to design compounds with improved therapeutic efficacy.

In recent years, there has been a surge in research focused on harnessing the potential of fluorinated pyridines in drug discovery. Pyridine derivatives have long been recognized for their role in medicinal chemistry, with numerous successful drugs featuring this core structure. The introduction of fluorine atoms into these molecules has further expanded their utility, leading to the development of more potent and selective therapeutic agents. For instance, studies have demonstrated that fluorinated pyridines can enhance the binding affinity of small molecule inhibitors to enzymes and receptors, thereby improving drug potency.

The< strong>CAS number 1261795-97-4 provides a unique identifier for this compound, facilitating its recognition in scientific literature and patents. This standardized nomenclature system ensures clarity and precision in chemical communication, which is crucial for collaborative research and industrial applications. The compound's structural complexity necessitates rigorous characterization techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography to confirm its identity and purity.

The synthesis of< strong>4-Fluoro-3-(3-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine involves multi-step organic reactions that require careful optimization to achieve high yields and minimal byproducts. Common synthetic routes include palladium-catalyzed cross-coupling reactions, nucleophilic substitutions, and metal-mediated transformations. The use of advanced catalytic systems has enabled more efficient and sustainable synthetic methodologies, aligning with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

In the realm of drug discovery, this compound has shown promise as a precursor for synthesizing novel therapeutic agents targeting various diseases. For example, researchers have explored its potential in developing kinase inhibitors for cancer treatment. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is often associated with tumorigenesis. By designing molecules that selectively inhibit aberrant kinase activity, it may be possible to develop more effective anticancer therapies.

The< strong>trifluoromethyl group in the compound's structure contributes to its lipophilicity, which can influence membrane permeability and oral bioavailability—a key consideration in drug design. Additionally, the presence of both fluoro and trifluoromethoxy substituents allows for fine-tuning of physicochemical properties through structural modifications. This flexibility enables medicinal chemists to iteratively optimize lead compounds toward desired pharmacological profiles.

Emerging research also highlights the role of< strong>4-Fluoro-3-(3-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine in addressing unmet medical needs by serving as a scaffold for antiviral and anti-inflammatory agents. The ability of fluorinated pyridines to modulate protein-protein interactions has opened new avenues for drug development against infectious diseases and chronic inflammatory conditions. Preclinical studies have begun to explore the efficacy of derivatives based on this scaffold in animal models, providing preliminary evidence of their therapeutic potential.

The integration of computational methods into drug discovery has further accelerated the development pipeline for compounds like< strong>4-Fluoro-3-(3-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine. Molecular modeling techniques allow researchers to predict binding affinities, optimize molecular geometry, and identify potential lead compounds with high precision. These computational approaches complement traditional experimental methods by providing rapid screening capabilities across large libraries of candidate molecules.

In conclusion,< strong>4-Fluoro-3-(3-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine, CAS number1261795-97-4, represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile applications in drug development. The combination of fluorine-containing substituents enhances its pharmacological properties, making it a valuable asset in the quest for novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound,, its importance in medicinal chemistry is expected to grow further.